N-methylmesoporphyrin IX
N-methylmesoporphyrin IX
Brand Name:
Vulcanchem
CAS No.:
130641-26-8
VCID:
VC0156596
InChI:
InChI=1S/C35H40N4O4/c1-8-22-18(3)26-14-27-20(5)24(10-12-34(40)41)31(38-27)17-33-25(11-13-35(42)43)21(6)32(39(33)7)16-30-23(9-2)19(4)28(37-30)15-29(22)36-26/h14-17,36H,8-13H2,1-7H3,(H,40,41)(H,42,43)
SMILES:
CCC1=C(C2=CC3=NC(=CC4=C(C(=C(N4C)C=C5C(=C(C(=N5)C=C1N2)C)CC)C)CCC(=O)O)C(=C3C)CCC(=O)O)C
Molecular Formula:
C35H40N4O4
Molecular Weight:
580.7 g/mol
N-methylmesoporphyrin IX
CAS No.: 130641-26-8
Main Products
VCID: VC0156596
Molecular Formula: C35H40N4O4
Molecular Weight: 580.7 g/mol
| CAS No. | 130641-26-8 |
|---|---|
| Product Name | N-methylmesoporphyrin IX |
| Molecular Formula | C35H40N4O4 |
| Molecular Weight | 580.7 g/mol |
| IUPAC Name | 3-[18-(2-carboxyethyl)-7,12-diethyl-3,8,13,17,21-pentamethyl-23H-porphyrin-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C35H40N4O4/c1-8-22-18(3)26-14-27-20(5)24(10-12-34(40)41)31(38-27)17-33-25(11-13-35(42)43)21(6)32(39(33)7)16-30-23(9-2)19(4)28(37-30)15-29(22)36-26/h14-17,36H,8-13H2,1-7H3,(H,40,41)(H,42,43) |
| Standard InChIKey | CDCQNAISRYFNPX-UHFFFAOYSA-N |
| SMILES | CCC1=C(C2=CC3=NC(=CC4=C(C(=C(N4C)C=C5C(=C(C(=N5)C=C1N2)C)CC)C)CCC(=O)O)C(=C3C)CCC(=O)O)C |
| Canonical SMILES | CCC1=C(C2=CC3=NC(=CC4=C(C(=C(N4C)C=C5C(=C(C(=N5)C=C1N2)C)CC)C)CCC(=O)O)C(=C3C)CCC(=O)O)C |
| Synonyms | N-methylmesoporphyrin N-methylmesoporphyrin IX |
| PubChem Compound | 164304 |
| Last Modified | Nov 11 2021 |
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